Cas no 931239-24-6 (2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 4-aminobenzoate)

• Product Name: 2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 4-aminobenzoate
• CAS No: 931239-24-6
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• MDL: MFCD09669463
• CID: 4720271
• Update Time: 2025-10-08

2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 4-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 4-aminobenzoate
• 1H-indole-1-ethanol, 2,3-dihydro-2-methyl-beta-oxo-, 4-aminobenzoate (ester)

• MDL： MFCD09669463
• Inchi： 1S/C18H18N2O3/c1-12-10-14-4-2-3-5-16(14)20(12)17(21)11-23-18(22)13-6-8-15(19)9-7-13/h2-9,12H,10-11,19H2,1H3
• InChI Key： LSDULSQJWJSEOE-UHFFFAOYSA-N
• SMILES： O=C(COC(C1C=CC(=CC=1)N)=O)N1C2C=CC=CC=2CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Topological Polar Surface Area: 72.6

Additional information on 2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 4-aminobenzoate

Compound CAS No. 931239-24-6: A Comprehensive Overview

The compound with CAS No. 931239-24-6, also known as 2-(2-Methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 4-aminobenzoate, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The indole moiety in this compound contributes to its aromaticity and stability, making it a valuable molecule in medicinal chemistry and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as Stille coupling and Suzuki-Miyaura coupling. These methods allow for the controlled formation of complex molecular architectures, ensuring high purity and reproducibility. The 4-amino group in the benzoate ester portion of the molecule is particularly reactive, facilitating further functionalization and modification for tailored applications.

One of the most promising areas of research involving this compound is its application in drug discovery. Studies have shown that indole derivatives often exhibit potent anti-inflammatory, antioxidant, and anticancer properties. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound can inhibit key enzymes involved in inflammation pathways, suggesting potential therapeutic uses.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for use in nanotechnology and surface engineering. Researchers have found that the benzoate ester group can serve as a versatile linker for attaching functional groups to surfaces, enhancing material properties such as adhesion and corrosion resistance.

The synthesis of this compound involves a multi-step process that begins with the preparation of the indole core. Key intermediates include tryptophan derivatives, which are subjected to cyclization reactions under specific conditions to form the indole ring. Subsequent steps involve esterification and functionalization to introduce the amino group and other substituents.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to other organic compounds in similar classes. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, CAS No. 931239-24-6 represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool in both academic research and industrial development.